Cas no 1806883-81-7 (Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate
• CAS No: 1806883-81-7
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4889694
• Update Time: 2025-06-08

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate

• Inchi： 1S/C8H6F2N2O5/c1-17-8(14)3-2-4(13)11-5(7(9)10)6(3)12(15)16/h2,7H,1H3,(H,11,13)
• InChI Key： IAMRMLMNTXBRSV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=O)OC)=CC(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1806883-81-7): An Overview

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1806883-81-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Properties

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate is a pyridine derivative with a molecular formula of C₁₀H₇F₂N₂O₅. The compound features a pyridine ring substituted with a difluoromethyl group at the 2-position, a hydroxyl group at the 6-position, and a nitro group at the 3-position. The carboxylate ester moiety is attached to the 4-position of the pyridine ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the difluoromethyl group imparts significant electronic effects, enhancing the compound's stability and reactivity. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets. The nitro group is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. The carboxylate ester moiety adds polarity and can be hydrolyzed under certain conditions, potentially affecting the compound's pharmacokinetic properties.

Synthesis Methods

The synthesis of Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate has been reported using various methodologies. One common approach involves the reaction of 2-chloro-6-hydroxy-3-nitropyridine with methyl difluoroacetate in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product.

Another method involves the sequential functionalization of a pyridine derivative. For instance, starting from 2-chloro-6-hydroxypyridine, the chloro group can be converted to a difluoromethyl group using difluoroacetic acid and a suitable coupling reagent. Subsequent nitration at the 3-position and esterification at the 4-position yield Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate.

Biological Activities

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have shown that this compound exhibits promising antiviral and anticancer properties.

In antiviral research, Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate has demonstrated activity against several viral strains, including influenza and herpes simplex viruses. The mechanism of action is thought to involve inhibition of viral replication through interference with key viral enzymes or pathways. This makes it a potential candidate for further development as an antiviral agent.

In anticancer studies, Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate has shown selective cytotoxicity against various cancer cell lines. The compound appears to induce apoptosis through modulation of cellular signaling pathways involved in cell survival and proliferation. Further research is needed to elucidate the exact mechanisms and to optimize its therapeutic potential.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against multidrug-resistant cancer cells. The researchers found that it can overcome resistance mechanisms by targeting multiple signaling pathways simultaneously.

Another notable study published in Bioorganic & Medicinal Chemistry Letters explored the structure-activity relationship (SAR) of Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate. By synthesizing a series of analogs with modifications at different positions, they identified key structural features that enhance biological activity while maintaining favorable pharmacokinetic properties.

Conclusion

Methyl 2-(difluoromethyl)-6-hydroxy-3-nitropyridine-4-carboxylate (CAS No. 1806883-81-7) is a promising compound with unique chemical properties and potential biological activities. Its synthesis methods are well-established, and recent research has highlighted its antiviral and anticancer properties. As further studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in future drug development efforts.